Cas no 2091624-84-7 (3-chloro-4-(pyrrolidin-2-yl)methylphenol)

• Product Name: 3-chloro-4-(pyrrolidin-2-yl)methylphenol
• CAS No: 2091624-84-7
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5869930
• PubChem ID: 131581614
• Update Time: 2025-05-26

3-chloro-4-(pyrrolidin-2-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(pyrrolidin-2-yl)methylphenol
• EN300-1992169
• 2091624-84-7
• 3-chloro-4-[(pyrrolidin-2-yl)methyl]phenol

• Inchi： 1S/C11H14ClNO/c12-11-7-10(14)4-3-8(11)6-9-2-1-5-13-9/h3-4,7,9,13-14H,1-2,5-6H2
• InChI Key： NNTKUWIEGAJLAY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC1CCCN1)O

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-chloro-4-(pyrrolidin-2-yl)methylphenol

Introduction to 3-chloro-4-(pyrrolidin-2-yl)methylphenol (CAS No. 2091624-84-7)

3-chloro-4-(pyrrolidin-2-yl)methylphenol, identified by its Chemical Abstracts Service (CAS) number 2091624-84-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a chloro-substituted phenol backbone conjugated with a pyrrolidine moiety, has garnered attention due to its structural versatility and potential biological activity. The presence of both electron-withdrawing and electron-donating groups in its molecular framework makes it a promising candidate for further exploration in drug discovery and development.

The structural motif of 3-chloro-4-(pyrrolidin-2-yl)methylphenol encompasses several key functional groups that contribute to its reactivity and interaction with biological targets. The chloro group at the para position relative to the hydroxyl substituent enhances electrophilicity, facilitating nucleophilic aromatic substitution reactions. Concurrently, the pyrrolidine ring introduces a nitrogen-containing heterocycle, which is known to be a common pharmacophore in many bioactive molecules. This combination of features positions the compound as a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in phenolic derivatives due to their demonstrated pharmacological properties. Phenols, particularly those with halogen substituents, have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant activities. The incorporation of a pyrrolidine ring into such structures often enhances binding affinity to biological receptors, making them more effective in modulating physiological processes. 3-chloro-4-(pyrrolidin-2-yl)methylphenol exemplifies this trend, as it combines the favorable properties of both phenolic and pyrrolidine-based compounds.

One of the most compelling aspects of 3-chloro-4-(pyrrolidin-2-yl)methylphenol is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of 3-chloro-4-(pyrrolidin-2-yl)methylphenol, particularly the pyrrolidine moiety, suggest that it may interact with kinase active sites effectively.

Moreover, the compound’s chloro substituent can serve as a handle for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties. This flexibility is crucial in medicinal chemistry, where subtle modifications can significantly impact biological activity. Recent advances in computational chemistry have enabled virtual screening of large compound libraries, accelerating the discovery process. 3-chloro-4-(pyrrolidin-2-yl)methylphenol could be a key component in such high-throughput screening campaigns to identify lead compounds for drug development.

The synthesis of 3-chloro-4-(pyrrolidin-2-yl)methylphenol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methods. Starting from commercially available precursors, such as 4-methylphenol and pyrrolidine derivatives, the introduction of the chloro group can be achieved through electrophilic aromatic substitution reactions. Subsequent functional group interconversions, including nucleophilic substitution and alkylation steps, yield the desired product with high purity and yield.

In academic research circles, 3-chloro-4-(pyrrolidin-2-yl)methylphenol has been employed as an intermediate in the synthesis of more complex molecules with potential therapeutic applications. For instance, researchers have explored its use in generating bisubstituted phenols that exhibit enhanced binding affinity to protein targets. These studies underscore the importance of structurally diverse compounds in drug discovery pipelines and highlight how modifications at specific positions can fine-tune biological activity.

The pharmacokinetic profile of 3-chloro-4-(pyrrolidin-2-yl)methylphenol is another critical consideration in its development as a drug candidate. Factors such as solubility, metabolic stability, and distribution within biological systems must be carefully evaluated to ensure therapeutic efficacy and safety. Preliminary studies suggest that this compound exhibits reasonable solubility in aqueous media and moderate stability under physiological conditions, making it a promising candidate for further investigation.

As computational methods continue to evolve, virtual screening techniques are becoming increasingly sophisticated, enabling researchers to predict binding affinities and interactions with greater accuracy. These tools have already been instrumental in identifying novel scaffolds like 3-chloro-4-(pyrrolidin-2-yl)methylphenol as potential drug candidates. By integrating experimental data with computational predictions, scientists can accelerate the iterative process of lead optimization.

The role of 3-chloro-4-(pyrrolidin-2-yl)methylphenol in addressing unmet medical needs cannot be overstated. Its unique structural features offer opportunities for innovation across multiple therapeutic areas. Whether used as a standalone agent or as part of a larger drug cocktail, this compound represents a significant advancement in pharmaceutical chemistry. Continued research into its biological activity will undoubtedly yield valuable insights into new treatment strategies for various diseases.

In conclusion,3-chloro-4-(pyrrolidin - 2 - ylmethylphenol (CAS No. 2091624 - 84 - 7) stands out as a versatile and promising compound with applications spanning multiple facets of pharmaceutical research and development。 Its structural complexity， coupled with its potential biological activity， makes it an attractive candidate for further exploration。 As methodologies for drug discovery continue to advance， compounds like this one will play an increasingly pivotal role in shaping the future of medicine。